2-methoxy-5-methyl-N-(oxolan-2-ylmethyl)benzenesulfonamide

• IUPAC Name: 2-methoxy-5-methyl-N-(oxolan-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C13H19NO4S/c1-10-5-6-12(17-2)13(8-10)19(15,16)14-9-11-4-3-7-18-11/h5-6,8,11,14H,3-4,7,9H2,1-2H3
• InChI Key: OUJLQEAYMFYAOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2CCCO2
• Molecular Formula: C13H19NO4S
• Molecular Weight: 285.36 g/mol

Description

2-methoxy-5-methyl-N-(oxolan-2-ylmethyl)benzenesulfonamide, also known as MMOS, is a sulfonamide compound that has been widely used in scientific research. It is a white crystalline powder with a molecular weight of 327.38 g/mol. MMOS has been known to have various biochemical and physiological effects, making it a promising compound for further research.

Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

A study focused on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups demonstrates their potential in photodynamic therapy (PDT) for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II PDT mechanisms. This indicates their significant potential as Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antiproliferative Agents

Research on N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives as potential antiproliferative agents highlights the development of new lead anticancer agents. Certain derivatives showed significant antiproliferative activity against various tumor cell lines, including breast cancer and leukemia, suggesting their potential for further development into anticancer therapies (Motavallizadeh et al., 2014).

Enzyme Inhibition Studies

N-substituted benzenesulfonamides have been studied for their inhibition mechanisms on carbonic anhydrase enzymes. These studies offer insights into the interaction of such compounds with biological molecules, contributing to the development of inhibitors for therapeutic applications (Di Fiore et al., 2011).

Antiviral and Antifungal Activities

A series of chiral and achiral N-substituted benzenesulfonamides demonstrated in vitro anti-HIV and antifungal activities. These findings suggest the potential of benzenesulfonamide derivatives in developing treatments for viral infections and fungal diseases (Zareef et al., 2007).

Selective COX-2 Inhibitors

4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamides were identified as selective COX-2 inhibitors, highlighting the therapeutic potential of such compounds in treating inflammatory conditions. The introduction of a fluorine atom significantly increased COX1/COX-2 selectivity, leading to the identification of potent and orally active inhibitors (Hashimoto et al., 2002).